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Compound of Interest

Compound Name: Monomethyl adipate

Cat. No.: B1677414 Get Quote

An In-depth Technical Guide to Monomethyl Adipate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of monomethyl adipate, a key chemical

intermediate. It covers its chemical structure, physicochemical properties, synthesis protocols,

and applications, particularly within the realms of research and drug development.

Chemical Identity and Structure
Monomethyl adipate, also known as adipic acid monomethyl ester, is the monoester of adipic

acid and methanol.[1][2] It is classified as a dicarboxylic acid monoester.[1][2][3]

Chemical Formula: C₇H₁₂O₄[1][4][5]

Linear Formula: HO₂C(CH₂)₄CO₂CH₃[6][7]

Synonyms: Adipic acid monomethyl ester, Methyl hydrogen adipate, 6-Methoxy-6-

oxohexanoic acid, Methyl 5-carboxypentanoate.[1][6][8]

Molecular Structure Representations:

SMILES: COC(=O)CCCCC(O)=O[6][7]

InChI: 1S/C7H12O4/c1-11-7(10)5-3-2-4-6(8)9/h2-5H2,1H3,(H,8,9)[6][7]
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InChI Key: UOBSVARXACCLLH-UHFFFAOYSA-N[6][7]

Physicochemical and Spectroscopic Data
Monomethyl adipate is a clear, colorless liquid at room temperature.[2][9] Its key physical and

chemical properties are summarized below for easy reference.

Table 1: Chemical Identifiers for Monomethyl Adipate
Identifier Value

CAS Number 627-91-8[4][6][10]

EC Number 211-019-0[6][7]

Beilstein/REAXYS No. 1766411[6]

MDL Number MFCD00004418[1][6]

PubChem CID 12328[5]

UNII 62S39VHD01[3]

Table 2: Physicochemical Properties of Monomethyl
Adipate

Property Value

Molecular Weight 160.17 g/mol [4][6]

Appearance Clear, colorless liquid[2][9]

Melting Point 7-9 °C[1][2][6]

Boiling Point 162 °C at 10 mmHg[1][2][6]

Density 1.081 g/mL at 25 °C[1][2][6]

Refractive Index (n20/D) 1.441[1][2][6]

Flash Point 113 °C (235.4 °F) - closed cup[6][7]

Water Solubility Not miscible or difficult to mix with water[1][2]

pKa 4.69 ± 0.10 (Predicted)[2]
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Synthesis and Experimental Protocols
Monomethyl adipate is primarily synthesized through the esterification of adipic acid with

methanol or the partial hydrolysis of dimethyl adipate.[1][2] The esterification of adipic acid is a

two-stage reversible reaction where monomethyl adipate is the intermediate product.[11]

Protocol 1: Selective Monomethyl Esterification using
Alumina Catalyst
This protocol describes a method for the selective synthesis of monomethyl adipate from

adipic acid and methanol using an alumina catalyst, achieving a high yield.[12]

Materials:

Adipic acid (730 mg, 5 mmol)[12]

Methanol (10 ml)[12]

Alumina (Al₂O₃) catalyst[12]

Procedure:

Combine adipic acid and methanol in a suitable reaction vessel.

Add the alumina catalyst to the mixture.

Stir the reaction mixture at 25 °C for 24 hours.[12]

Upon completion, filter the catalyst from the reaction mixture.

Remove the solvent (excess methanol) under reduced pressure.

The resulting product can be purified further if necessary, though this method provides high

selectivity. The reported yield for this general procedure is 80%.[12]

Protocol 2: Esterification using Macroporous Cation
Exchange Resin
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This method utilizes a reusable resin catalyst for the synthesis of monomethyl adipate,

offering an environmentally friendly approach with high yield and convenient post-treatment.

[13]

Materials:

Adipic acid

Methanol (referred to as 'organic ethyl gallate' in a likely translation error in the source, but

context implies methanol for monomethyl ester)

Toluene (solvent)

Macroporous cation exchange resin

Procedure:

Resin Pre-treatment: Successively immerse the macroporous cation exchange resin in an

acid solution, followed by an alkali solution, and then again in an acid solution. Wash the

resin with water until the pH is neutral. Filter and remove surface moisture to obtain the

pretreated resin.[13]

Esterification:

Add adipic acid and the pretreated resin to toluene in the reaction vessel.

Add methanol dropwise to the mixture to initiate the esterification reaction.

Maintain the reaction at a controlled temperature.[13]

Work-up and Purification:

After the reaction is complete, filter the mixture to separate the resin catalyst (which can

be reused).[13]

Cool the remaining toluene solution to leach out any unreacted adipic acid, which is then

removed by filtration.[13]
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Wash the resulting monomethyl adipate-toluene solution.

Perform reduced pressure condensation to recover the toluene solvent.[13]

Distill the crude product to obtain pure monomethyl adipate.[13]

Applications in Research and Drug Development
Monomethyl adipate serves as a valuable synthetic intermediate in the development of

therapeutic agents.[2][4][14] Its bifunctional nature, possessing both a carboxylic acid and a

methyl ester group, allows for versatile chemical modifications.

Key applications include:

Histone Deacetylase (HDAC) Inhibitors: It is used in the synthesis of 1,3,4-thiadiazole

hydroxamic acid derivatives, which have been investigated as novel HDAC inhibitors with

potential antitumor activities.[2][14]

Selectin-Mediated Cell Adhesion Inhibitors: The compound is a precursor for synthesizing

mannose-linked biphenylylacetic acid derivatives, which act as novel inhibitors of selectin-

mediated cell adhesion.[2][14]

Plasticizer: It has a documented role as a plasticizer.[1][2]

Visualized Workflows and Relationships
The following diagrams illustrate key processes and relationships involving monomethyl
adipate.
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Synthesis Workflow
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Caption: General experimental workflow for the synthesis of monomethyl adipate.
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Monomethyl Adipate Versatile Synthetic
Intermediate
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Caption: Role of monomethyl adipate as an intermediate in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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